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Compound of Interest

Compound Name: Surgumycin

Cat. No.: B1682572 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Surgumycin is a pentaenic antibiotic, a class of polyene macrolide antimicrobial compounds.

[1] This technical guide provides a comprehensive overview of the known physical and

chemical properties of Surgumycin. Due to the limited publicly available data on the specific

biological activity and mechanism of action of Surgumycin, this document will focus on the

well-established mechanisms of polyene antibiotics as a class to infer its likely biological

functions and experimental evaluation.

Physicochemical Properties of Surgumycin
The fundamental physicochemical characteristics of Surgumycin are summarized in the table

below. These properties are crucial for its handling, formulation, and in vitro and in vivo studies.
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Property Value Source

CAS Number 51938-50-2 [1]

Chemical Formula C36H60O11 [1][2][3]

Molecular Weight 668.86 g/mol [1][3]

Exact Mass 668.4136 u [1]

IUPAC Name

(3Z,5Z,7E,9E,11E,14S,15S,16

R,18R,20R,22R,25S,26R,28R,

30S,31S,32S)-14,16,18,20,22,

25,26,28,30-nonahydroxy-32-

isopropyl-15,31-

dimethyloxacyclodotriaconta-

3,5,7,9,11-pentaen-2-one

[1]

SMILES Code

CC(C)[C@H]1--INVALID-LINK-

---INVALID-LINK--C--INVALID-

LINK--C--INVALID-LINK----

INVALID-LINK--CC--INVALID-

LINK--C--INVALID-LINK--C--

INVALID-LINK--C--INVALID-

LINK----INVALID-LINK----

INVALID-LINK--

C/C=C/C=C/C=C/C=C\C=C/C(

O1)=O

[1]

Appearance Solid powder [1]

Purity >98% [1]

Solubility Soluble in DMSO [1]

Storage Conditions

Short term (days to weeks): 0 -

4 °C, dry and dark. Long term

(months to years): -20 °C.

[1]
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Presumed Biological Activity and Mechanism of
Action
As a member of the polyene antibiotic family, Surgumycin's primary antimicrobial activity is

likely directed against fungi. The established mechanism of action for polyene antibiotics

involves a specific interaction with ergosterol, the main sterol component of fungal cell

membranes. This interaction leads to the disruption of the membrane's integrity, a process that

is central to the compound's fungicidal effect.

The proposed mechanism involves the following steps:

Binding to Ergosterol: The hydrophobic polyene chain of the antibiotic molecule preferentially

binds to ergosterol within the fungal cell membrane.

Pore Formation: Upon binding, multiple antibiotic molecules aggregate and form

transmembrane channels or pores.

Increased Permeability: These pores disrupt the osmotic integrity of the cell membrane,

leading to the leakage of essential intracellular components such as ions (K+, Na+, H+),

small molecules, and metabolites.

Cell Death: The uncontrolled loss of these vital cellular constituents ultimately results in

fungal cell death.

Some polyene antibiotics have also been shown to inhibit membrane transport proteins, which

could represent a dual mode of action.
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Presumed mechanism of action for Surgumycin.
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Experimental Protocols
To evaluate the antifungal activity of Surgumycin, a standard experimental workflow would

involve determining its Minimum Inhibitory Concentration (MIC) against various fungal strains.

The broth microdilution method is a widely accepted technique for this purpose.

Protocol: Broth Microdilution Assay for Antifungal Susceptibility Testing

Preparation of Fungal Inoculum:

Culture the desired fungal strain on an appropriate agar medium (e.g., Sabouraud

Dextrose Agar) at a suitable temperature until sufficient growth is achieved.

Prepare a suspension of fungal cells in a sterile saline solution or broth (e.g., RPMI-1640).

Adjust the turbidity of the suspension to a 0.5 McFarland standard, which corresponds to a

specific cell density.

Further dilute the standardized suspension to the final working concentration as specified

by standard protocols (e.g., CLSI guidelines).

Preparation of Surgumycin Dilutions:

Dissolve Surgumycin in a suitable solvent (e.g., DMSO) to create a high-concentration

stock solution.

Perform a serial two-fold dilution of the stock solution in the appropriate broth medium

(e.g., RPMI-1640) in a 96-well microtiter plate to achieve a range of desired

concentrations.

Inoculation and Incubation:

Add the prepared fungal inoculum to each well of the microtiter plate containing the

Surgumycin dilutions.

Include a positive control (fungal inoculum in broth without the drug) and a negative

control (broth only).
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Incubate the plate at an appropriate temperature (e.g., 35°C) for a specified period (e.g.,

24-48 hours).

Determination of MIC:

After incubation, visually inspect the plates for fungal growth (turbidity).

The MIC is defined as the lowest concentration of Surgumycin that completely inhibits the

visible growth of the fungus.

Optionally, a spectrophotometer can be used to measure the optical density at a specific

wavelength (e.g., 600 nm) for a more quantitative assessment.
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Workflow for MIC determination.

Conclusion
Surgumycin is a pentaenic antibiotic with well-defined physicochemical properties. While

specific studies on its biological activity are not extensively available, its classification as a

polyene antibiotic strongly suggests a mechanism of action involving the disruption of fungal

cell membranes via interaction with ergosterol. The experimental protocols outlined in this
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guide provide a standard framework for the evaluation of its antifungal efficacy. Further

research is warranted to elucidate the precise molecular interactions and potential secondary

mechanisms of action of Surgumycin, which could pave the way for its development as a

therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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